Cas no 2227741-16-2 ((2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine)

• Product Name: (2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine
• CAS No: 2227741-16-2
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 6536341
• PubChem ID: 165851776
• Update Time: 2025-10-29

(2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine
• 2227741-16-2
• EN300-1727307
• (2S)-4-{imidazo[1,2-a]pyrazin-3-yl}butan-2-amine

• Inchi： 1S/C10H14N4/c1-8(11)2-3-9-6-13-10-7-12-4-5-14(9)10/h4-8H,2-3,11H2,1H3/t8-/m0/s1
• InChI Key： BIOAJHNVPBCEKK-QMMMGPOBSA-N
• SMILES： N12C=CN=CC1=NC=C2CC[C@H](C)N

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on (2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine

Professional Introduction to (2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine (CAS No. 2227741-16-2)

(2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227741-16-2, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of an imidazo1,2-apyrazin moiety, make it a valuable scaffold for designing novel therapeutic agents.

The imidazo1,2-apyrazin core is a heterocyclic structure that has been extensively studied for its potential in drug discovery. This moiety is known to interact with various biological targets, including enzymes and receptors, which makes it an attractive component for medicinal chemistry applications. The incorporation of this group into the molecular framework of (2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine contributes to its diverse pharmacological profile.

Recent advancements in the field of cheminformatics and computational biology have highlighted the importance of such heterocyclic compounds in developing next-generation pharmaceuticals. Studies have demonstrated that molecules containing the imidazo1,2-apyrazin scaffold can exhibit inhibitory effects on several key enzymes involved in inflammatory and infectious diseases. This has led to increased interest in exploring derivatives of this compound as potential drug candidates.

The stereochemistry of (2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine is another critical aspect that contributes to its pharmacological properties. The (S)-configuration at the chiral center enhances the compound's binding affinity to biological targets, improving its overall efficacy. This stereochemical specificity is often a result of meticulous synthetic planning and optimization, which are essential for achieving high yields and purity.

In vitro studies have shown that (2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine exhibits notable activity against various disease-related pathways. For instance, research has indicated its potential in modulating enzymatic activities associated with cancer progression. The compound's ability to interact with specific proteins and inhibit their function has been a focal point in several preclinical investigations. These findings suggest that further exploration of this molecule could lead to the development of novel therapeutic strategies.

The synthesis of (2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine involves multiple steps, each requiring precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to construct the complex molecular framework efficiently. The use of chiral auxiliaries or catalysts ensures the retention or inversion of stereochemistry at critical stages, ultimately yielding the desired enantiomerically pure product.

The pharmacokinetic properties of (2S)-4-{imidazo1,2-apyrazin-3-yl}butan-2-am ine are also subjects of interest in drug development. Researchers are evaluating its solubility, stability, and metabolic pathways to optimize its bioavailability and therapeutic window. These studies are crucial for translating preclinical successes into clinical applications, ensuring that the compound performs effectively in vivo.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery and optimization of such compounds. High-throughput screening techniques and structure-based drug design approaches have enabled rapid identification of promising candidates like (2S)-4-{imidazo1,2-pyrazin}-3yl)butan - umber - am ine . These innovations are streamlining the drug discovery process and bringing new therapies to market more efficiently.

The future prospects for ( 22 S ) - 4 - { imid azo 1 , 22 py ra z i n - 3 - y l } but an - 22 am ine are exciting , with ongoing research aimed at expanding its therapeutic applications . By leveraging cutting-edge technologies and interdisciplinary collaborations , scientists are poised to unlock the full potential of this compound . Its unique structural features and biological activities position it as a key player in the development of innovative treatments for various diseases.